(4-amino-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-5-yl)(3,4-dimethoxyphenyl)methanone

• IUPAC Name: [4-amino-2-[3-(trifluoromethyl)anilino]-1,3-thiazol-5-yl]-(3,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C19H16F3N3O3S/c1-27-13-7-6-10(8-14(13)28-2)15(26)16-17(23)25-18(29-16)24-12-5-3-4-11(9-12)19(20,21)22/h3-9H,23H2,1-2H3,(H,24,25)
• InChI Key: PHZPTFFZIGVTDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=C(N=C(S2)NC3=CC=CC(=C3)C(F)(F)F)N)OC
• Molecular Formula: C19H16F3N3O3S
• Molecular Weight: 423.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. For example, 4-Cyano-3-(trifluoromethyl)aniline, also known as 4-amino-2-(trifluoromethyl)benzonitrile, is a cyanated and trifluoromethylated derivative of aniline. It is the starting material in one of the chemical syntheses of the nonsteroidal antiandrogen bicalutamide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amino groups could participate in condensation reactions, and the aromatic rings could undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of its intermolecular forces.